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Compound of Interest

Compound Name: Acid Blue 113

Cat. No.: B1203103

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the spectroscopic properties of Acid Blue
113, a diazo dye with significant applications in various industrial and research settings. This
document outlines its maximum absorbance wavelength (Amax) and molar extinction coefficient
(¢), crucial parameters for its quantification and characterization. Detailed experimental
protocols for determining these values are also presented, alongside a visual representation of
the experimental workflow.

Core Spectroscopic Data of Acid Blue 113

The lambda max (Amax) and molar extinction coefficient (€) are fundamental properties that
dictate the interaction of Acid Blue 113 with light. These values are essential for the
guantitative analysis of the dye in solution using spectrophotometry, guided by the Beer-
Lambert law. The table below summarizes the key spectroscopic data for Acid Blue 113 in an
agueous solution.
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Wavelength

Parameter Value Solvent Concentration
Range (nm)

Lambda max -
566 nm - Water Not specified

(Amax)

560 nm - Water Not specified

565 nm - Water Not specified

Molar Extinction 218,000

o 563-569 Water 0.02 g/L

Coefficient (g) L-mol~t.cmt

16,484.3 -
566 Water Not specified

L-mol~t.cm1

143,146.5

L-mol~t.cm™!

(calculated from Not specified Water Not specified

0.21

L-mg~t.cm™1)

Note: The molar extinction coefficient value of 143,146.5 L-mol~t.cm~* was calculated from the

reported value of 0.21 L-mg~*-cm~?* using the molecular weight of Acid Blue 113 (681.65 g/mol
). Discrepancies in reported values can arise from variations in experimental conditions, solvent
purity, and the specific isomeric composition of the dye.

Experimental Protocol: Determination of Amax and
Molar Extinction Coefficient

The determination of the lambda max and molar extinction coefficient of Acid Blue 113 is
typically performed using UV-Visible (UV-Vis) spectrophotometry. This method is based on the
principle that the absorbance of a solution is directly proportional to the concentration of the
absorbing species and the path length of the light passing through the solution.

Materials and Equipment:

¢ Acid Blue 113 powder (analytical grade)

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1203103?utm_src=pdf-body
https://www.benchchem.com/product/b1203103?utm_src=pdf-body
https://www.benchchem.com/product/b1203103?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

 Distilled or deionized water (solvent)
¢ Volumetric flasks (various sizes)
o Pipettes
o UV-Vis spectrophotometer
e Cuvettes (1 cm path length)
e Analytical balance
Methodology:
o Preparation of a Stock Solution:
o Accurately weigh a precise amount of Acid Blue 113 powder using an analytical balance.

o Dissolve the powder in a known volume of distilled water in a volumetric flask to prepare a
stock solution of a specific concentration (e.g., 100 mg/L). Ensure the dye is completely
dissolved.

o Determination of Lambda max (Amax):

o

Prepare a dilute solution of Acid Blue 113 from the stock solution.

o Fill a cuvette with the dilute solution and another with the solvent (water) to serve as a
blank.

o Place the blank cuvette in the spectrophotometer and perform a baseline correction.

o Replace the blank with the sample cuvette and scan the absorbance of the solution over a
wavelength range (e.g., 400-700 nm).

o The wavelength at which the maximum absorbance is recorded is the Amax.[1]

o Determination of Molar Extinction Coefficient (g):

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1203103?utm_src=pdf-body
https://www.benchchem.com/product/b1203103?utm_src=pdf-body
https://www.researchgate.net/figure/Structure-of-Acid-Blue-113_fig1_331767621
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Prepare a series of standard solutions of Acid Blue 113 with known concentrations by
diluting the stock solution. A typical concentration range could be 1 to 10 mg/L.

o Measure the absorbance of each standard solution at the predetermined Amax (566 nm).
o Plot a calibration curve of absorbance versus concentration.

o According to the Beer-Lambert law (A = &cl), the slope of the linear portion of the
calibration curve will be equal to the molar extinction coefficient (€) when the concentration
is expressed in mol/L and the path length (l) is 1 cm.[1][2]

o Alternatively, the extinction coefficient can be calculated for a single solution of known
concentration using the formula: € = A/ (c * I), where A is the absorbance, c is the molar
concentration, and | is the path length of the cuvette.[2]

Experimental Workflow

The following diagram illustrates the logical flow of the experimental procedure for determining
the spectroscopic properties of Acid Blue 113.
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Caption: Experimental workflow for determining Amax and molar extinction coefficient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Unveiling the Spectroscopic Properties of Acid Blue
113: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1203103#acid-blue-113-lambda-max-and-extinction-
coefficient]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1203103#acid-blue-113-lambda-max-and-extinction-coefficient
https://www.benchchem.com/product/b1203103#acid-blue-113-lambda-max-and-extinction-coefficient
https://www.benchchem.com/product/b1203103#acid-blue-113-lambda-max-and-extinction-coefficient
https://www.benchchem.com/product/b1203103#acid-blue-113-lambda-max-and-extinction-coefficient
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1203103?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

